Cas no 352232-17-8 (Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-)

Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- structure
352232-17-8 structure
Product Name:Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
CAS No:352232-17-8
MF:C19H20ClN3S
MW:357.900201797485
CID:305158
PubChem ID:57349184
Update Time:2025-04-19

Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
    • 11-[4-(2-Chloroethyl)-1-Piperazinyl-Dibenzo(B,F)-(1,4)-Thiazepine]
    • 4-(2-Chloroethyl)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine
    • 352232-17-8
    • 10-(2-chloroethyl)-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
    • DTXSID50721814
    • Inchi: 1S/C19H20ClN3S/c20-9-8-14-4-3-5-15-18(14)24-17-7-2-1-6-16(17)22-19(15)23-12-10-21-11-13-23/h1-7,21H,8-13H2
    • InChI Key: YSVBCFWNSRGGQI-UHFFFAOYSA-N
    • SMILES: ClCCC1=CC=CC2=C1SC1C=CC=CC=1N=C2N1CCNCC1

Computed Properties

  • Exact Mass: 357.1069
  • Monoisotopic Mass: 357.1066465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 19.37
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.